Cas no 2227779-62-4 (rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227779-62-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6082661
• PubChem ID: 165681562
• Update Time: 2025-06-19

rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1976254
• 2227779-62-4

• Inchi： 1S/C12H16ClNO/c1-12(2)10(11(12)14)7-4-5-8(13)9(6-7)15-3/h4-6,10-11H,14H2,1-3H3/t10-,11-/m1/s1
• InChI Key： XBUYADSFQIHVFB-GHMZBOCLSA-N
• SMILES： ClC1C=CC(=CC=1OC)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227779-62-4)

Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227779-62-4, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for various therapeutic applications.

The molecular structure of Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine features a cyclopropane ring substituted with a variety of functional groups. The presence of a chiral center at the 1-position and another at the 3-position contributes to the compound's stereochemical complexity, which is crucial for its biological activity. The 4-chloro-3-methoxyphenyl group introduces both electron-withdrawing and electron-donating effects, influencing the overall reactivity and interaction with biological targets.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their distinct pharmacological properties. These molecules often exhibit high binding affinity and selectivity towards various enzymes and receptors. The cyclopropane ring itself is known to enhance metabolic stability and bioavailability, making it an attractive scaffold for drug design. Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Studies have shown that cyclopropane derivatives can interact with neurotransmitter systems, potentially modulating symptoms associated with conditions such as depression and anxiety. The specific stereochemistry of Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is believed to be critical for its efficacy, as enantiomeric differences can significantly impact biological activity.

Furthermore, the compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The structural features of Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine suggest that it may interfere with inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. This has led to investigations into its potential as a novel anti-inflammatory agent.

The synthesis of Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies are required to achieve high enantiomeric purity, which is essential for pharmaceutical applications. Recent advancements in asymmetric synthesis have enabled more efficient production of this compound, opening up new avenues for research and development.

In conclusion, Rac-(1R,3S)-3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227779-62-4) is a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique properties make it a valuable tool for researchers exploring treatments for neurological disorders and inflammation-related conditions. As our understanding of its pharmacological profile continues to evolve, this compound is poised to play a crucial role in the development of novel therapeutic strategies.